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Compound of Interest

Compound Name: 2-Cyanothiazole

Cat. No.: B074202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential safety and handling information for 2-Cyanothiazole
(CAS No. 1452-16-0), a key intermediate in pharmaceutical and chemical research.[1][2]
Adherence to these guidelines is crucial for ensuring personnel safety and maintaining a
secure laboratory environment.

Hazard Identification and Classification

2-Cyanothiazole is classified as a hazardous substance with multiple routes of toxicity. It is
harmful if swallowed, inhaled, or in contact with skin.[1][3] It is known to cause skin and serious
eye irritation, and may lead to respiratory irritation.[3] Furthermore, prolonged or repeated
exposure may cause damage to organs.[1][3]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement
Harmful if swallowed or if
Hazard H302+H332 )
inhaled.[3]
H311 Toxic in contact with skin.[3]
H315 Causes skin irritation.[3]
Causes serious eye irritation.
H319
3]
May cause respirato
H335 o Y _ P Y
irritation.[3]
Causes damage to organs
H373 through prolonged or repeated
exposure.[3]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 .
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.[4]
Use only outdoors or in a well-
pP271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if
you feel unwell.[4]
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.
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P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

P403+P233

Store in a well-ventilated
place. Keep container tightly

closed.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Cyanothiazole is fundamental to its

safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Cyanothiazole

Property

Value

Molecular Formula

C4H2N2S[3]

Molecular Weight 110.14 g/mol [3]
Appearance Solid[1]

Melting Point 30.5°CJ3]

Boiling Point 202.5°C at 760 mmHg[3]
Solubility Slightly soluble in water.[1]

Experimental Protocols
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Detailed experimental protocols for determining the specific toxicological properties of 2-
Cyanothiazole are not publicly available in standard safety data sheets. Such studies are
typically conducted by manufacturers and may be proprietary. However, the hazard
classifications are derived from standardized assays, such as those established by the OECD
(Organisation for Economic Co-operation and Development) for chemical safety testing. These
would include studies for acute oral, dermal, and inhalation toxicity, as well as skin and eye
irritation tests.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risks.

Handling

» Ventilation: Always handle 2-Cyanothiazole in a well-ventilated area, preferably within a
chemical fume hood to avoid the formation and inhalation of dust and aerosols.[3][5]

o Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This
includes a complete suit protecting against chemicals, a face shield, and safety glasses that
are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).
[3] Chemical-resistant gloves must be worn and inspected before use.[3][6]

e Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the
workday.[3] Contaminated clothing should be removed and laundered before reuse. Do not
eat, drink, or smoke in handling areas.[4]

o Contact Avoidance: Avoid all contact with skin and eyes, and prevent inhalation of the
substance.[3][7]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]
The recommended storage temperature is between 2-8°C.[3]

e Incompatibilities: Keep away from strong oxidizing agents.[1]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is crucial. Always show the safety
data sheet to the attending physician.[3]
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Exposure Route

Immediate Action

Rinse mouth with water.

Ingestion

Eye Contact [

g Do NOT induce vomiting.

Rinse cautiously with water for several minutes.
g Remove contact lenses if present.

Skin Contact

Take off contaminated clothing.
Rinse skin with water/shower.

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Medical Attention

Call a POISON CENTER
or doctor

Call an Ophthalmologist

Consult a Physician
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Evacuate personnel to safe areas

Ensure adequate ventilation

Wear appropriate Personal Protective Equipment (PPE)

Prevent further leakage or spillage.
Do not let product enter drains.

Sweep up and shovel.
Avoid creating dust.

Keep in suitable, closed containers for disposal

Dispose of contents/container to an
approved waste disposal plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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